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Compound of Interest

Compound Name:
2-Hydroxyimino-3-oxo-N-O-tolyl-

butyramide

Cat. No.: B15080271 Get Quote

In the landscape of drug discovery and chemical research, novel compounds are frequently

synthesized and evaluated, often outpacing the availability of comprehensive, officially published

Safety Data Sheets (SDS). 2-Hydroxyimino-3-oxo-N-o-tolyl-butyramide (CAS No. 3014-32-2)

is one such chemical intermediate. This guide is designed for researchers, scientists, and drug

development professionals to provide a robust framework for its safe handling and use.

Lacking a formal SDS, this document has been constructed by synthesizing data from

structurally related compounds, including oximes and butyramides, and adhering to the

principles of the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1] The guidance herein is grounded in an understanding of functional group reactivity

and established laboratory safety protocols to ensure a self-validating system of protection.

Section 1: Compound Identification and
Physicochemical Properties
A precise understanding of a compound's identity and physical characteristics is the foundation

of its safe and effective use in any experimental context.

Table 1: Chemical Identity and Properties of 2-Hydroxyimino-3-oxo-N-o-tolyl-butyramide
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Property Value Source

Chemical Name
2-Hydroxyimino-3-oxo-N-o-

tolyl-butyramide
Internal

Synonyms

2-hydroximinoacetoacet-o-

toluidide; Butanamide, 2-

(hydroxyimino)-N-(2-

methylphenyl)-3-oxo-

[2]

CAS Number 3014-32-2 [2]

Molecular Formula C₁₁H₁₂N₂O₃ [2]

Molecular Weight 220.22 g/mol [2]

Appearance
Likely a white to off-white or

pale yellow crystalline solid.

Inferred from related

compounds[3][4]

Section 2: Hazard Analysis and Predicted GHS
Classification
The hazard profile of this molecule can be predicted by analyzing its primary functional groups:

the oxime (-C=N-OH) and the N-substituted butyramide. Oximes as a class are known to present

risks of skin sensitization and eye damage.[5][6] Butyramide derivatives can be harmful if

swallowed and are often irritating to the skin, eyes, and respiratory system.[7][8] Therefore, a

cautious approach is mandated.

Table 2: Predicted GHS Classification and Hazard Statements

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB71509451_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71509451_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71509451_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71509451_EN.htm
https://www.evitachem.com/product/evt-12797291
https://en.wikipedia.org/wiki/Butyramide
https://hcis.safeworkaustralia.gov.au/HazardousChemical/Details?chemicalID=9
https://www.tcichemicals.com/CA/en/sds/C0490_US_EN.pdf
https://www.thegoodscentscompany.com/data/rw1583981.html
https://www.fishersci.com/store/msds?partNumber=AAA1249436&productDescription=BUTYRAMIDE+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15080271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category GHS Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 ngcontent-ng-c747876706="" class="ng-star-inserted">Warning

H302: Harmful if

swallowed.[6]

Skin Irritation Category 2 Warning
H315: Causes

skin irritation.[9]

Eye Irritation Category 2A Warning

H319: Causes

serious eye

irritation.

Skin

Sensitization
Category 1 Warning

H317: May cause

an allergic skin

reaction.[5]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Warning

H335: May cause

respiratory

irritation.[9]

Causality Behind Classification:

The oxime functional group is a known sensitizer, meaning repeated contact can lead to an

allergic skin reaction.[5] This justifies the H317 classification.

The amide linkage and general structure are common in compounds that cause skin and eye

irritation, leading to the H315 and H319 classifications.[7]

The potential for respiratory irritation (H335) is a standard precautionary assessment for fine

organic powders that can be inadvertently inhaled.

The "Harmful if swallowed" (H302) classification is based on general toxicity data for related

amide and oxime compounds.[6]

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)
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A multi-layered safety protocol involving engineering controls, administrative procedures, and

personal protective equipment is essential for mitigating the risks identified above.[10][11]

Engineering and Administrative Controls
Ventilation: All weighing and handling of the solid compound, as well as any reactions

involving it, must be performed inside a certified chemical fume hood to prevent inhalation of

dust or vapors.[12]

Designated Area: Establish a designated area within the laboratory for working with this

compound. This area should be clearly marked with appropriate hazard warnings.[11]

Work Practices: Avoid raising dust when handling. Use spatulas and weighing paper carefully.

For solutions, transfer via pipette or syringe to avoid splashes. Do not work alone when

handling this or any other potentially hazardous chemical.[11]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the final barrier between the researcher and the

chemical.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specific Equipment Rationale and Standard

Eye & Face

Chemical safety goggles with

side shields. A face shield is

recommended if there is a

significant splash potential.

Protects against dust particles

and splashes, conforming to

OSHA 29 CFR 1910.133 or

EN166 standards.[13]

Hand
Chemical-resistant nitrile

gloves.

Provides a barrier against skin

contact, irritation, and potential

sensitization. Gloves should be

inspected before use and

changed immediately if

contaminated.[12]

Body

A flame-resistant lab coat, fully

buttoned, with sleeves

extended to the wrists.

Protects skin and personal

clothing from contamination.

[14]

Respiratory

Not required if work is

performed within a certified

fume hood.

A fume hood provides

adequate respiratory protection

from powders and vapors.[12]

Storage Protocol
Container: Store in a tightly sealed, clearly labeled container.

Environment: Keep in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases to

prevent potentially reactive decomposition.[8]

Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling 2-Hydroxyimino-3-oxo-N-o-
tolyl-butyramide powder in a laboratory setting.
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling Phase

1. Don Required PPE
(Goggles, Gloves, Lab Coat)

2. Verify Fume Hood
 is Operational

3. Assemble All Glassware
 & Reagents

4. Carefully Weigh Solid
(Minimize Dust)

5. Transfer to Reaction Vessel

6. Add Solvent and Reagents
(Controlled Addition)

7. Decontaminate Spatula
 & Weighing Area

8. Seal Waste Container

9. Remove & Dispose of Gloves

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling powdered chemical reagents.
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Section 4: First-Aid and Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention if symptoms persist.[9]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with large

amounts of soap and water for at least 15 minutes. If irritation or a rash develops, seek

medical attention.[15]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to

do. Seek immediate medical attention.[15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give

them a small amount of water to drink. Never give anything by mouth to an unconscious

person. Call a poison control center or seek immediate medical attention.[8]

Spill Response: Evacuate the area. Wearing appropriate PPE, cover the spill with a dry, inert

absorbent material (e.g., vermiculite, sand). Carefully scoop the material into a sealed

container for hazardous waste disposal. Clean the spill area thoroughly with soap and water.

Avoid creating dust.

Section 5: Scientific Context and Potential
Applications
Compounds containing the hydroxyimino-butyramide scaffold are valuable intermediates in

synthetic and medicinal chemistry. Their utility stems from the multiple reactive sites that can be

leveraged to build more complex molecular architectures.

Heterocyclic Synthesis: The oxime and ketone functionalities can participate in cyclization

reactions to form various heterocyclic rings, which are core structures in many pharmaceutical

agents.[3]

Precursors for Bioactive Molecules: Derivatives of related structures have been investigated

for a range of biological activities, including potential as non-steroidal anti-inflammatory drugs
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(NSAIDs) and antiproliferative agents.[7][16] The N-o-tolyl group can influence the

compound's steric and electronic properties, potentially modulating its interaction with

biological targets.

The diagram below illustrates the potential role of this compound as a versatile chemical building

block.

2-Hydroxyimino-3-oxo-
N-o-tolyl-butyramide

Reduction of Oxime

[H]

Cyclization ReactionReagents

Amide Derivatization

Coupling

Amino-Ketone Intermediate

Heterocyclic Scaffolds
(e.g., Isoxazoles)

Modified Amide Analogs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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